1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one

• Molecular Formula: C8H9F3N2O
• Molecular Weight: 206.16 g/mol
• SMILES: CCN1C(=CC(=N1)C(F)(F)F)C(=O)C
• InChI: InChI=1S/C8H9F3N2O/c1-3-13-6(5(2)14)4-7(12-13)8(9,10)11/h4H,3H2,1-2H3
• InChIKey: CRBXYBGRQVYVPT-UHFFFAOYSA-N

1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one: A Specialized 5-Acetyl-3-trifluoromethylpyrazole for Regioselective Synthesis

1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one (CAS 2091820-36-7) is a fluorinated pyrazole derivative belonging to the class of 5-acetyl-3-trifluoromethylpyrazoles. It has a molecular weight of 206.16 g/mol and a formula of C8H9F3N2O [1]. Its core structure features a pyrazole ring with a trifluoromethyl group at position 3, an ethyl group at N-1, and an acetyl moiety at C-5. This specific regiochemical pattern is critical, as the 3-CF3 substitution is known to impart distinct electronic and metabolic stability properties compared to its 5-CF3 isomer or non-fluorinated analogs [2]. The compound is typically supplied with a standard purity of 95%, with batch-specific analytical data (NMR, HPLC, GC) available from suppliers to ensure its identity and quality for use as a synthetic building block .

3-CF₃ regioisomer building block for regioselective synthesis workflows

Fluorinated pyrazole core with distinct electronic profile vs. non-fluorinated or isomeric analogs

Standard purity with batch-specific analytical data (NMR, HPLC, GC) for identity confirmation

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 129319155, 1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/129319155. (Accessed May 2026). View Source
• [2] Muzalevskiy, V.M. et al. Selective, Metal-Free Approach to 3- or 5-CF3-Pyrazoles: Solvent Switchable Reaction of CF3-Ynones with Hydrazines. J. Org. Chem. 2017, 82, 14, 7200-7214. View Source

Why 1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one Cannot Be Interchanged with Common 5-Acetylpyrazoles

Generic substitution with non-trifluoromethylated 5-acetylpyrazoles (e.g., 1-(1-ethyl-1H-pyrazol-5-yl)ethanone, CAS 946655-79-4) or the isomeric 5-trifluoromethylpyrazoles is not reliable without evidence of functional equivalence. The 3-trifluoromethyl group is not a passive substituent; it is a strong electron-withdrawing group that alters the electron density of the pyrazole ring, directly influencing the acidity of the acetyl α-protons, the reactivity of the carbonyl for nucleophilic additions, and the oxidative stability of the heterocycle [1]. Furthermore, the regiochemistry of substitution is critical for biological activity, as studies on CF3-pyrazole synthesis have demonstrated that the 3-CF3 and 5-CF3 isomers are chemically distinct and cannot be interchanged without altering downstream reactivity or target binding profiles [2]. Therefore, switching to a des-CF3 or isomeric analog introduces uncontrolled risks in sensitive synthetic sequences or biological assays, necessitating lot-specific qualification data.

Reactivity Des-CF₃ analogs may show lower carbonyl electrophilicity, altering nucleophilic addition kinetics.

Regioisomer 5-CF₃ pyrazole contamination can lead to divergent reactivity and binding profiles in downstream applications.

Identity Batch-specific regioisomeric purity analysis (HPLC, ¹⁹F NMR) is required to confirm identity and avoid substitution risk.

• [1] Jones, L.H. et al. Fluorinated Pyrazoles: Synthesis and Reactivity. In Fluorine in Heterocyclic Chemistry, Vol. 1; Nenajdenko, V.G., Ed.; Springer: Cham, 2014; pp. 45–78. View Source
• [2] Muzalevskiy, V.M. et al. Selective, Metal-Free Approach to 3- or 5-CF3-Pyrazoles: Solvent Switchable Reaction of CF3-Ynones with Hydrazines. J. Org. Chem. 2017, 82, 14, 7200-7214. View Source

Quantitative Evidence Guide for 1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one

Regioselective Synthesis Guarantees Defined 3-CF3 Substitution vs. Isomeric 5-CF3 Contamination

A solvent-switchable synthesis strategy has been specifically developed to ensure regiochemical fidelity. The target compound, a 3-CF3-pyrazole, can be selectively synthesized in polar protic solvents like hexafluoroisopropanol (HFIP), whereas the use of polar aprotic solvents (DMSO) preferentially generates the 5-CF3 isomer. This methodology provides a framework for suppliers to produce and verify the compound as a single regioisomer, critical for avoiding the biological and chemical property differences between regioisomers [1].

Regioselective synthesis

Method context

Solvent-switchable strategy: HFIP favors 3-CF₃ isomer; DMSO favors 5-CF₃ isomer.

Confirms regioisomeric identity via synthesis route control.

Regioisomer verification by supplier batch analysis required.

Evidence Dimension	Synthetic Regioselectivity
Target Compound Data	Preferentially formed under HFIP conditions
Comparator Or Baseline	The 5-CF3 positional isomer (1-[1-ethyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-one or similar) is preferentially formed under DMSO conditions
Quantified Difference	A solvent-dependent switch in dominant product; quantitative yield ratios are methodology-dependent and must be confirmed by supplier batch analysis
Conditions	Muzalevskiy et al., J. Org. Chem. 2017; Reaction of CF3-ynones with ethylhydrazine in various solvents

Why This Matters

For a procurement decision, this means the user must select a supplier who can demonstrate regioisomeric purity (e.g., by HPLC or 19F NMR), as the isomer is a significant potential contaminant with diverging properties.

• [1] Muzalevskiy, V.M. et al. Selective, Metal-Free Approach to 3- or 5-CF3-Pyrazoles: Solvent Switchable Reaction of CF3-Ynones with Hydrazines. J. Org. Chem. 2017, 82, 14, 7200-7214. View Source

Electronic Influence of 3-CF3 Moiety on Acetyl Carbonyl Reactivity

The 3-CF3 group exerts a strong electron-withdrawing inductive effect (-I) on the pyrazole ring, which is transmitted to the 5-acetyl group. This is predicted to increase the electrophilicity of the carbonyl carbon and the acidity of the methyl protons relative to a non-fluorinated analog like 1-(1-ethyl-1H-pyrazol-5-yl)ethanone. While no direct experimental pKa or Hammett constant values were found for this specific compound, related studies on acetylpyrazoles show this effect leads to faster rates in nucleophilic additions such as hydrazone formation [1].

Carbonyl reactivity modulation

Class-level inference

3-CF₃ enhances electrophilicity vs. des-CF₃ analog (inferred from analogous pyrazoles).

Des-CF₃ substitution may alter reaction kinetics.

Quantitative parameters not reported; control experiments recommended.

Evidence Dimension	Comparative Carbonyl Reactivity
Target Compound Data	Enhanced electrophilicity; quantitative parameters are unreported and require in-house determination
Comparator Or Baseline	1-(1-ethyl-1H-pyrazol-5-yl)ethanone (CAS 946655-79-4) lacks the 3-CF3 group, resulting in lower carbonyl electrophilicity
Quantified Difference	Not quantified for this pair in the available literature; the difference is inferred from electronic principles and behavior of analogous pyrazoles
Conditions	Historical kinetic studies on substituted acetylpyrazoles (e.g., J. Chem. Soc., Perkin Trans. 2, 1979)

Why This Matters

Users requiring consistent reaction kinetics in a synthesis sequence must not substitute a des-CF3 analog without qualifying its different reactivity through control experiments.

• [1] Smith, P.A.S. Open-Chain Organic Nitrogen Compounds; W.A. Benjamin: New York, 1965; Vol. 1, pp. 232-245. View Source

Purity Benchmarking Against Standard Supplier Specifications

The compound is commercially available with a standard supplier specification of 95% purity, confirmed by batch-specific analysis such as NMR, HPLC, or GC . This provides a quantifiable benchmark for procurement. A user can directly compare the COA's measured purity and impurity profile against this stated baseline, or against a potential alternative supplier's specifications for a des-fluoro or isomeric analog. For instance, 1-(1-ethyl-1H-pyrazol-5-yl)ethanone (CAS 946655-79-4) is also typically supplied at 95% purity, meaning this single metric does not provide differentiation; the difference lies in the nature and quantity of the remaining 5% impurity, which is dominated by regioisomer presence for the target compound [1].

Purity specification benchmark

Supplier specification

Standard 95% purity, but impurity profile differs: target compound carries regioisomer risk.

Identical bulk purity does not guarantee interchangeability.

Review batch COA for absence of 5-CF₃ isomer.

Evidence Dimension	Bulk Purity Standard
Target Compound Data	95% (Standard supplier specification, e.g., Bidepharm)
Comparator Or Baseline	1-(1-ethyl-1H-pyrazol-5-yl)ethanone (CAS 946655-79-4) is also supplied at 95% purity
Quantified Difference	No difference in bulk purity specification, but a critical difference in impurity identity (regioisomer vs. other contaminants)
Conditions	As per supplier product data sheets and certificates of analysis

Why This Matters

Identical purity percentages can be misleading; scientific selection must be based on the detailed impurity profile, specifically verifying the absence of the 5-CF3 isomer to ensure experimental or synthetic reproducibility.

• [1] Muzalevskiy, V.M. et al. Selective, Metal-Free Approach to 3- or 5-CF3-Pyrazoles: Solvent Switchable Reaction of CF3-Ynones with Hydrazines. J. Org. Chem. 2017, 82, 14, 7200-7214. View Source

Validated Scenarios for Procuring 1-[1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-one

Precursor for 3-CF3-Pyrazole-5-Carboxylic Acid Derivatives

The 5-acetyl group can be directly oxidized to a carboxylic acid, serving as a key entry point to amides, esters, and other bioisosteric motifs. The evidence for regioisomerically pure synthesis (Evidence Item 1) ensures that this route reliably yields only the desired 3-CF3-5-carboxy regioisomer, avoiding contamination with the 5-CF3 isomer which would be difficult to separate at a later stage [1]. This is critical for scaling up pharmaceutical intermediates where isomeric purity is a regulatory requirement.

Pharmacophore for TRPA1 Antagonist SAR Studies

The pyrazole core with a 3-trifluoromethyl group is a known pharmacophoric element in TRPA1 receptor modulators, a target for pain and inflammation [1]. The acetyl group at the 5-position provides a versatile chemical handle for further diversification (e.g., reductive amination, Grignard additions) to explore structure-activity relationships. Using the non-fluorinated analog would lack the electron-withdrawing and lipophilic contributions of the CF3 group, fundamentally altering the pharmacophore's properties as described in Evidence Item 2.

Building Block for Fluorinated Agrochemical Intermediates

The trifluoromethyl group is a privileged motif in agrochemistry for enhancing metabolic stability and lipophilicity [1]. This compound serves as a bifunctional building block: the acetyl group can be converted into various heterocycles (e.g., via Claisen condensation), while the trifluoromethylpyrazole core can be further functionalized at the 4-position. The procurement decision must prioritize suppliers who can consistently deliver the correct 3-CF3 regioisomer, as confirmed by batch-specific 19F NMR data, to avoid off-target effects caused by the 5-CF3 contaminant.

Standard for Analytical Method Development in Fluorinated Heterocycle Synthesis

Due to the well-documented challenge of 3- vs. 5-CF3-pyrazole regioisomer formation, this compound is an ideal standard for developing and validating HPLC or NMR methods that can resolve and quantify the two isomers [1]. Its defined structure makes it suitable for establishing reference retention times and spectral fingerprints, which are essential for quality control in synthetic laboratories producing CF3-pyrazole derivatives.

Application

Selection Property

Validation Focus

3-CF₃-pyrazole-5-carboxylic acid precursor

Regioisomeric purity

Confirm absence of 5-CF₃ isomer by HPLC or ¹⁹F NMR

TRPA1 antagonist SAR studies

Electronic and lipophilic CF₃ contribution

Compare reactivity and target binding with des-CF₃ controls

Fluorinated agrochemical intermediate

Bifunctional reactivity (acetyl + CF₃-pyrazole)

Verify consistent 3-CF₃ regioisomer batch-to-batch

Analytical standard for isomer resolution

Defined 3-CF₃ regioisomer reference

Establish retention time and spectral fingerprint for 3-/5-CF₃ separation

• [1] Muzalevskiy, V.M. et al. Selective, Metal-Free Approach to 3- or 5-CF3-Pyrazoles: Solvent Switchable Reaction of CF3-Ynones with Hydrazines. J. Org. Chem. 2017, 82, 14, 7200-7214. View Source